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Allitinib (AST-1306) Technical Profile

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S001612

CAS No.: 1050500-29-2

Compound Focus: Allitinib tosylate

Get Quote

The table below summarizes the core chemical and inhibitory data for Allitinib, compiled from supplier

documentation and research articles [1] [2] [3].

Property

Details

Chemical Name

Synonyms

CAS Number

Molecular Formula

Molecular Weight

Related Salt

Mechanism

Key Structural
Group

N-(4-(4-(3-fluorobenzyloxy)-3-chlorophenylamino)-quinazolin-6-yl) acrylamide

[4]

AST-1306; ALS 1306 [1]

897383-62-9 (base); 1050500-29-2 (tosylate salt) [1] [2]
C24H1sCIFN4O2 [1] [3]

448.88 g/mol [1] [3]

Allitinib tosylate (C31H26CIFN4OsS; MW: 621.08) [2]
Irreversible inhibitor of EGFR, ErbB2, and ErbB4 [1] [2] [3]

An q,B-unsaturated carbonyl group, enabling irreversible covalent binding [4]

Inhibitory Activity (ICso) | EGFR (Wild-type) | 0.5 nM [1] [2] [3] | | ErbB2 (HER2) | 3 nM [1] [2] [3] | |
ErbB4 (HER4) | 0.8 nM [1] [2] | | EGFR L858R/T790M (Mutant) | 12 nM [1] [2] |
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Mechanism of Action and Metabolic Pathway

Allitinib is an anilino-quinazoline compound designed to irreversibly inhibit members of the ErbB receptor

family [1]. Its mechanism and metabolic fate are central to its activity.

Allitinib
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Allitinib irreversibly inhibits ErbB receptors, blocking downstream signaling and cellular proliferation. It is

metabolized primarily to M6 and M10 [1] [4].

For Further Research

Since the explicit synthesis route is not publicly available in the searched sources, you may need to consult

specialized databases. Here are some suggestions for finding this information:

¢ Patent Databases: The original synthesis routes for pharmaceutical compounds are typically
disclosed in patents. Searching platforms like Google Patents, USPTO, or Espacenet using "Allitinib"
or "AST-1306" as keywords may yield the detailed synthetic pathway.
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e Specialized Chemical Literature: Deep searches in advanced chemistry journals or organic
synthesis databases might contain articles or reports on the synthesis of quinazoline-based kinase
inhibitors, which could provide a viable route.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Allitinib (AST-1306) | Irreversible EGFR/ErbB2 Inhibitor [medchemexpress.com]

2. Allitinib tosylate (AST-1306 (TsOH)) - MedchemExpress.com [medchemexpress.com]
3. AST-1306 | EGFR inhibitor | Mechanism | Concentration [selleckchem.com]

4. Development and validation of a sensitive LC—MS ... [sciencedirect.com]

To cite this document: Smolecule. [Allitinib (AST-1306) Technical Profile]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b001612#allitinib-ast-1306-synthesis-route]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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